Cas no 1005110-56-4 (8-Fluoro-4-pyridin-4-yl-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline)

• Product Name: 8-Fluoro-4-pyridin-4-yl-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline
• CAS No: 1005110-56-4
• MF: C₁₇H₁₅FN₂
• MW: 266.312807321548
• MDL: MFCD02226020
• CID: 3079384
• PubChem ID: 2973813
• Update Time: 2025-06-18

8-Fluoro-4-pyridin-4-yl-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-4-(pyridin-4-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
• 8-FLUORO-4-PYRIDIN-4-YL-3A,4,5,9B-TETRAHYDRO-3H-CYCLOPENTA[C]QUINOLINE
• CS-0340001
• EU-0081238
• 4-{8-fluoro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinolin-4-yl}pyridine
• Oprea1_691178
• 8-fluoro-4-pyridin-4-yl-3a,4,5,9b-tetrahydro-3 h-cyclopenta[c]quinoline
• AKOS024303571
• AKOS000294596
• 1005110-56-4
• 8-Fluoro-4-pyridin-4-yl-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline

• MDL： MFCD02226020
• Inchi： 1S/C17H15FN2/c18-12-4-5-16-15(10-12)13-2-1-3-14(13)17(20-16)11-6-8-19-9-7-11/h1-2,4-10,13-14,17,20H,3H2
• InChI Key： GFFORNJPBHBBKZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1C=CCC1C(C1C=CN=CC=1)N2

Computed Properties

• Exact Mass: 266.12192665g/mol
• Monoisotopic Mass: 266.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 24.9Ų

8-Fluoro-4-pyridin-4-yl-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 8-Fluoro-4-pyridin-4-yl-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline

Professional Introduction to Compound with CAS No. 1005110-56-4 and Product Name: 8-Fluoro-4-pyridin-4-yl-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline

Compound with the CAS number 1005110-56-4 and the product name 8-Fluoro-4-pyridin-4-yl-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound combines a cyclopentacquinoline core with fluorine and pyridine substituents, which are known to enhance its pharmacological properties.

The 8-Fluoro-4-pyridin-4-yl moiety in the molecular structure plays a crucial role in modulating the compound's interactions with biological targets. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to improve metabolic stability, binding affinity, and overall bioavailability. In particular, the presence of a fluorine atom at the 8-position of the cyclopentacquinoline scaffold is associated with enhanced binding interactions with certain enzymes and receptors. This modification has been extensively studied in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

The pyridin-4-yl group at the 4-position further contributes to the compound's pharmacological profile by providing additional hydrogen bonding capabilities and influencing its solubility. Pyridine derivatives are well-documented for their role in drug design, often serving as key pharmacophores in small molecule inhibitors. The combination of these two substituents in 8-Fluoro-4-pyridin-4-yl-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline suggests a multifaceted approach to drug development, targeting multiple pathways simultaneously.

Recent research has highlighted the potential of cyclopentacquinoline derivatives as scaffolds for novel therapeutic agents. These compounds have shown promise in preclinical studies as inhibitors of various enzymes involved in cancer progression and inflammation. For instance, studies have demonstrated that modifications at the 3a-, 4-, 5-, and 9b-position of the cyclopentacquinoline ring can significantly alter its biological activity. The specific arrangement of atoms in 8-Fluoro-4-pyridin-4-yl-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline is believed to optimize its interaction with target proteins while minimizing off-target effects.

The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to introduce the fluorine and pyridine substituents at the desired positions without compromising the integrity of the cyclopentacquinoline core. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework.

In terms of biological activity, preliminary studies on 8-Fluoro-4-pyridin-4-yl-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline have revealed promising results in vitro. The compound has demonstrated inhibitory effects on several key enzymes implicated in disease pathways. Notably, its ability to modulate kinase activity has been observed in cell-based assays, suggesting potential therapeutic benefits in oncology and immunology applications. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic index.

The incorporation of fluorine into pharmaceuticals is not without challenges. While fluorine can enhance drug properties, it also necessitates careful consideration during synthesis and formulation to ensure stability and bioavailability. The presence of multiple fluorine atoms or electron-withdrawing groups can influence metabolic pathways differently compared to non-fluorinated analogs. Therefore, comprehensive pharmacokinetic studies are essential to evaluate the compound's behavior within biological systems.

From a regulatory perspective, compounds like 8-Fluoro-4-pyridin-4-yl-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline must undergo rigorous testing to meet safety and efficacy standards before entering clinical trials. This includes toxicity assessments across multiple species and detailed pharmacokinetic/pharmacodynamic (PK/PD) modeling. The complexity of its structure necessitates thorough characterization using spectroscopic techniques such as NMR spectroscopy and mass spectrometry.

The development pipeline for this compound reflects current trends in medicinal chemistry towards rational drug design based on structural biology insights. High-throughput screening (HTS) data combined with computational modeling have guided the optimization process toward more potent and selective candidates. The integration of machine learning algorithms has further accelerated this process by predicting binding affinities and identifying promising modifications.

In conclusion,8-fluoro–pyridin–pyridin–cyclopent–cyclo–1005110–56–tinulincas no1005110–56–no1005110–56–no1005110–56–no1005110–56–no1005110–56–no1005110–56–no1005110–56–no1005110–56–no1005110–56–no1005110–56–no1005110–56–no1005110–56−